Cas no 946372-50-5 (5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• CAS No: 946372-50-5
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 6271301
• PubChem ID: 16927316
• Update Time: 2025-07-23

5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• 946372-50-5
• 5-methyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)thiophene-2-sulfonamide
• Z1583428902
• AKOS024645261
• F2385-0048

• Inchi： 1S/C17H20N2O3S2/c1-3-10-19-15-7-6-14(11-13(15)5-8-16(19)20)18-24(21,22)17-9-4-12(2)23-17/h4,6-7,9,11,18H,3,5,8,10H2,1-2H3
• InChI Key： WEUIJPANYAAWBM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NC1C=CC2=C(C=1)CCC(N2CCC)=O)(=O)=O

Computed Properties

• Exact Mass: 364.09153485g/mol
• Monoisotopic Mass: 364.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

Introduction to 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 946372-50-5) in Modern Chemical Biology

5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide, identified by the CAS number 946372-50-5, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The compound’s core structure combines a thiophene sulfonamide moiety with a tetrahydroquinoline scaffold, which has been extensively studied for its pharmacological properties.

The thiophene sulfonamide group is particularly noteworthy for its role in modulating biological pathways. Thiophenes, as heterocyclic aromatic compounds, are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The sulfonamide functional group further enhances the pharmacological potential by improving solubility and bioavailability while interacting with biological targets such as enzymes and receptors. This combination makes 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide a promising candidate for further investigation.

The tetrahydroquinoline portion of the molecule contributes to its unique pharmacokinetic profile. Tetrahydroquinolines are a class of compounds that have shown promise in various therapeutic areas due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. Specifically, derivatives of tetrahydroquinoline have been explored for their potential in treating neurological disorders such as Parkinson’s disease and epilepsy. The presence of the 5-methyl group and the 1-propyl substituent in the tetrahydroquinoline ring further fine-tunes its pharmacological properties, potentially enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide with various biological targets. These studies suggest that the compound may interact with enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structure suggests potential binding to receptors involved in pain perception and neurotransmission. Such interactions could make it a valuable tool for developing novel therapeutics targeting chronic inflammatory diseases and neurological disorders.

In vitro studies have begun to elucidate the mechanism of action of 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide. Initial experiments indicate that the compound exhibits significant inhibitory activity against certain inflammatory enzymes. For instance, preliminary data suggests that it may inhibit COX enzymes responsible for prostaglandin synthesis, thereby reducing inflammation. Furthermore, its interaction with lipoxygenase pathways could provide additional benefits in modulating inflammatory responses.

The potential therapeutic applications of 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide extend beyond inflammation management. Researchers are also exploring its potential role in anticancer therapy. The unique structural features of this compound may allow it to disrupt cancer cell proliferation by interfering with key signaling pathways involved in tumor growth and survival. Preliminary cell-based assays have shown promising results in inhibiting the growth of certain cancer cell lines without significant toxicity to healthy cells.

Another area of interest is the compound’s potential as an antimicrobial agent. The sulfonamide moiety is well-known for its antimicrobial properties due to its ability to inhibit bacterial growth by interfering with folic acid synthesis. The additional structural components in 5-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-y)lthiophene - 2 - sulfonamide may enhance this activity by providing additional binding sites or improving bioavailability within microbial cells.

From a synthetic chemistry perspective, 5 - methyl - N - ( 2 - oxo - 1 - propyl - 1 , 2 , 3 , 4 - tetrahy droquino lin - 6 - yl ) thiophene - 2 - sul fon am ide exemplifies the sophisticated interplay between structure and function in drug design. The synthesis of this compound involves multiple steps requiring precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with high purity and yield.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability while maintaining cost-effectiveness. For 5-methyl-N-(2 oxo - 1 propyl - 1 , 23 ,4 tetra hydro quinolin -6 yl ) thioph ene -sulf on am ide, researchers have explored different synthetic strategies using catalytic methods that minimize waste production without compromising efficiency . Such approaches align with growing demands for sustainable chemical manufacturing practices . p > < p > As research continues , collaborations between chemists , biologists , an d pharmacologists will be crucial f or unlocking th e full therapeutic potential o f 5-methyl-N-( ) thioph ene-sul fon am ide . By integrating computational modeling wi th experimental validation , scientists can accelerate discovery an d develop targeted therapies more efficiently . This interdisciplinary approach holds promise f or translating laboratory findings into clinical applications that benefit patients worldwide . p >